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Compound of Interest

3-Phenyloxetan-3-amine
Compound Name:

hydrochloride

Cat. No.: B581544

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,
suppliers, and key technical data for 3-Phenyloxetan-3-amine hydrochloride (CAS No:
1211284-11-5). This compound is a valuable building block for researchers in medicinal
chemistry and drug discovery, offering a unique scaffold for the development of novel
therapeutics. The strategic incorporation of the oxetane ring can improve physicochemical
properties such as solubility and metabolic stability.

Physicochemical Properties
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Property Value Source

CAS Number 1211284-11-5 CymitQuimica[1]
Molecular Formula CoH12CINO CymitQuimica[1]
Molecular Weight 185.65 g/mol CymitQuimica[1]
Appearance Solid CymitQuimica[1]
Purity Typically =97% CymitQuimica[1]

InChl=1S/C9H11NO.CIH/c10-
InChl 9(6-11-7-9)8-4-2-1-3-5-8;/h1- CymitQuimica[1]
5H,6-7,10H2;1H

RWUQQOGOMYRSSK- o
InChlKey CymitQuimica[1]
UHFFFAOYSA-N
C1C(Cc01)
SMILES PubChem[2]

(C2=CC=CC=C2)N.CI

Commercial Suppliers

A number of chemical suppliers offer 3-Phenyloxetan-3-amine hydrochloride in various
guantities. The following table summarizes the offerings from several prominent vendors.
Please note that pricing and availability are subject to change and it is recommended to inquire
directly with the suppliers for the most current information.

] ) Available
Supplier Product Number Purity .
Quantities
o 100mg, 250mg,
CymitQuimica IN-DAOO3ASI 97%
500mg, 19, 59
Indagoo (via 100mg, 250mg,
- IN-DAOO3ASI 97%
CymitQuimica) 500mg, 1g, 59
Zhengzhou Alfachem ) )
103246 Custom Inquire for details

Co., Ltd.
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Synthesis and Characterization

While specific, detailed experimental protocols for the synthesis of 3-Phenyloxetan-3-amine
hydrochloride are not readily available in public literature, a general approach involves the
formation of the oxetane ring followed by amination and subsequent salt formation. A potential

synthetic workflow is outlined below.

General Synthetic Pathway

Starting Materials
(e.g., Phenyl-substituted epoxide or diol)

ntramolecular
cyclization

Oxetane Ring Formation

;

Introduction of Amine Precursor
(e.g., azide, nitrile)

;

Reduction to Primary Amine

;

Treatment with HCI

3-Phenyloxetan-3-amine hydrochloride
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Caption: A generalized synthetic workflow for 3-Phenyloxetan-3-amine hydrochloride.

Characterization of the final product would typically involve a suite of spectroscopic techniques
to confirm its identity and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: Would show characteristic peaks for the aromatic protons of the phenyl group, the
diastereotopic methylene protons of the oxetane ring, and the amine protons.

e 13C NMR: Would reveal signals for the carbon atoms of the phenyl ring, the quaternary
carbon, and the methylene carbons of the oxetane ring.

Mass Spectrometry (MS):

» Electrospray ionization (ESI) mass spectrometry would be expected to show a molecular ion
peak corresponding to the free base ([M+H]* at m/z = 150.09).[3]

Applications in Drug Discovery

The oxetane motif is increasingly utilized in medicinal chemistry as a bioisosteric replacement
for other functional groups, such as gem-dimethyl or carbonyl groups. This substitution can
lead to improved metabolic stability, enhanced solubility, and favorable conformational
constraints, potentially improving the binding affinity of a drug candidate to its target. While
specific biological activities for 3-Phenyloxetan-3-amine hydrochloride are not extensively
documented in publicly available literature, its structural features suggest potential applications
in the development of novel therapeutics targeting a range of biological pathways.

The logical workflow for incorporating such a building block in a drug discovery program is
depicted below.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b581544?utm_src=pdf-body-img
https://www.benchchem.com/product/b581544?utm_src=pdf-body
https://pubchemlite.lcsb.uni.lu/e/compound/53256981
https://www.benchchem.com/product/b581544?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b581544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Drug Discovery Workflow

3-Phenyloxetan-3-amine
hydrochloride

y

Chemical Derivatization

y
High-Throughput Screening

y

Hit Identification

y

Lead Optimization

Preclinical Development

Click to download full resolution via product page

Caption: A simplified workflow for utilizing 3-Phenyloxetan-3-amine hydrochloride in a drug
discovery cascade.

Safety Information

Based on data for the free base, 3-Phenyloxetan-3-amine, the compound is associated with the
following hazard statements:
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e Harmful if swallowed.[2]

e Harmful in contact with skin.[2]

o Causes skin irritation.[2]

o Causes serious eye damage.[2]

e Harmful if inhaled.[2]

e May cause respiratory irritation.[2]

It is imperative that appropriate personal protective equipment (PPE), including gloves, eye
protection, and a lab coat, be used when handling this compound. All work should be
conducted in a well-ventilated fume hood. For detailed safety information, please refer to the
Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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